Cas no 1243481-60-8 (tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate;hydrochloride)

Tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate hydrochloride is a spirocyclic compound featuring both chromane and piperidine moieties, with a Boc-protected amine group. Its structural complexity makes it a valuable intermediate in pharmaceutical synthesis, particularly for developing bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride salt enhances stability and solubility, facilitating handling and purification. The tert-butyloxycarbonyl (Boc) group allows for selective deprotection, enabling further functionalization. This compound is commonly utilized in medicinal chemistry for scaffold diversification and as a precursor to potential therapeutic agents. Its rigid spirocyclic framework contributes to conformational constraint, which can improve binding affinity and selectivity in drug design.
tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate;hydrochloride structure
1243481-60-8 structure
Product Name:tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate;hydrochloride
CAS No:1243481-60-8
MF:C18H27ClN2O3
MW:354.871584177017
CID:842772
PubChem ID:71464196
Update Time:2025-11-05

tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-aminospiro[chroman-2,4'-piperidine]-1'-carboxylate hydrochloride
    • Spiro[2H-1-benzopyran-2,4'-piperidine]-1'-carboxylic acid, 4-amino-3,4-dihydro-, 1,1-dimethyle...
    • tert-butyl 4-aminospiro[3,4-dihydrochromene-2,4'-piperidine]-1'-carboxylate,hydrochloride
    • tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate;hydrochloride
    • tert-butyl4-aminospiro[chroman-2,4'-piperidine]-1'-carboxylatehydrochloride
    • MB14694
    • DTXSID50855966
    • tert-Butyl 4-amino-3,4-dihydro-1'H-spiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate--hydrogen chloride (1/1)
    • 1243481-60-8
    • tert-butyl 4-aminospiro[3,4-dihydrochromene-2,4'-piperidine]-1'-carboxylate;hydrochloride
    • CS-0021114
    • MDL: MFCD15071708
    • Inchi: 1S/C18H26N2O3.ClH/c1-17(2,3)23-16(21)20-10-8-18(9-11-20)12-14(19)13-6-4-5-7-15(13)22-18;/h4-7,14H,8-12,19H2,1-3H3;1H
    • InChI Key: IYEWEOVWGXSXQF-UHFFFAOYSA-N
    • SMILES: Cl.O1C2C=CC=CC=2C(CC21CCN(C(=O)OC(C)(C)C)CC2)N

Computed Properties

  • Exact Mass: 354.1710204g/mol
  • Monoisotopic Mass: 354.1710204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 438
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.8Ų

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Additional information on tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate;hydrochloride

Comprehensive Analysis of tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate hydrochloride (CAS No. 1243481-60-8)

The compound tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate hydrochloride (CAS No. 1243481-60-8) is a spirocyclic derivative with significant potential in pharmaceutical research and drug development. Its unique structural features, combining a chromane moiety with a piperidine ring, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) disorders, inflammation, and oncology. The presence of the tert-butyl group and carboxylate functionality enhances its stability and reactivity, making it a valuable building block in medicinal chemistry.

In recent years, the demand for spirocyclic compounds like tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate hydrochloride has surged, driven by their ability to improve drug-like properties such as solubility, metabolic stability, and target selectivity. This compound is particularly relevant in the context of neurodegenerative diseases, a hot topic in biomedical research. With the rise of AI-driven drug discovery, molecular databases frequently highlight CAS No. 1243481-60-8 as a promising candidate for virtual screening and structure-activity relationship (SAR) studies. Its hydrochloride salt form further ensures better handling and formulation compatibility.

The synthesis of tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate hydrochloride involves multi-step organic transformations, often starting from readily available precursors like chroman-2-one and piperidine derivatives. Optimizing its yield and purity is critical for scaling up production, a common challenge discussed in pharmaceutical forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards. Researchers also explore its crystal structure to understand intermolecular interactions, which can influence drug formulation.

From a commercial perspective, CAS No. 1243481-60-8 is supplied by specialized chemical vendors catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors like raw material costs and patent landscapes. As the industry shifts toward sustainable chemistry, greener synthetic routes for this compound are under investigation, aligning with the growing emphasis on environmentally friendly processes. Additionally, its role in peptide mimetics and protease inhibitors has sparked interest among academic and industrial researchers alike.

In summary, tert-butyl 4-aminospiro[chromane-2,4'-piperidine]-1'-carboxylate hydrochloride represents a compelling case study in modern drug discovery. Its structural complexity, combined with broad applicability, positions it as a key player in addressing unmet medical needs. As search trends reflect increasing queries about spirocyclic drug candidates and CNS-targeted therapies, this compound is poised to remain a focal point in scientific literature and innovation pipelines.

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